(Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(4-methylbenzylidene)benzofuran-3(2H)-one
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Description
(Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(4-methylbenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H26N2O4 and its molecular weight is 394.471. The purity is usually 95%.
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Scientific Research Applications
PET Probe Development for Enzyme Imaging
One application involves the synthesis of a related compound for use as a PET probe to image the enzyme PIM1, which is involved in various biological processes, including cell cycle progression and apoptosis. This research aimed to develop a potent and selective inhibitor of PIM1, offering a new tool for studying its role in diseases. The synthesized compound showed promising results in terms of yield and specificity, highlighting the potential of such molecules in biomedical imaging and targeted therapy (Gao, Wang, Miller, & Zheng, 2013).
Synthesis of Novel Compounds
Research into the synthesis of novel compounds with potential biological activities is another significant application. For instance, novel octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives, which serve as ABC ring models of saframycins, were synthesized. These compounds are of interest due to the saframycins' anticancer properties, suggesting that the synthesized derivatives could have similar therapeutic potential (Saito, Tanitsu, Betsui, Suzuki, & Kubo, 1997).
Antimicrobial and Anticancer Studies
Further studies have explored the synthesis of diketopiperazine derivatives from marine-derived actinomycetes, demonstrating modest to potent antivirus activities against the influenza A virus. This research underscores the potential of compounds derived from natural sources in developing new antiviral agents (Wang, Xi, Liu, Wang, Wang, Huang, & Zhu, 2013).
Exploration of Bioactivities
The synthesis and evaluation of new Mannich bases for their cytotoxic/anticancer and carbonic anhydrase inhibitory effects represent another application. These studies provide insights into the compounds' biological activities and their potential as leads for the development of new therapeutic agents (Gul, Tuğrak, Gul, Mazlumoglu, Sakagami, Gulcin, & Supuran, 2019).
Antimalarial Activity
Investigations into the antimalarial activity of piperazine derivatives highlight the therapeutic applications of these compounds. The study of their crystal structures provided insights into the features responsible for activity, offering a basis for the design of new antimalarial agents (Cunico, Gomes, Harrison, Moreth, Wardell, & Wardell, 2009).
Properties
IUPAC Name |
(2Z)-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-[(4-methylphenyl)methylidene]-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O4/c1-16-2-4-17(5-3-16)14-21-22(28)18-6-7-20(27)19(23(18)29-21)15-25-10-8-24(9-11-25)12-13-26/h2-7,14,26-27H,8-13,15H2,1H3/b21-14- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLCLXVKBLQIFIN-STZFKDTASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.